![molecular formula C22H24N2O4 B2362386 N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide CAS No. 851403-67-3](/img/structure/B2362386.png)
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Sigma-2 Receptor Probes
Sigma-2 receptors play a significant role in cancer biology and neuropharmacology. Research involving compounds similar to "N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide" demonstrates their utility as probes for studying sigma-2 receptors. For instance, studies on radiolabeled benzamide analogs, such as [3H]RHM-1 and [3H]RHM-2, have provided insights into the affinity and binding characteristics of sigma-2 receptors, contributing to our understanding of their role in proliferating tumor cells and potential implications for cancer therapy (Xu et al., 2005).
Synthetic Chemistry and Drug Development
The development of efficient synthetic routes for complex molecules is crucial in drug discovery and development. A practical and scalable synthetic method for molecules similar to the target compound has been described, showcasing advancements in medicinal chemistry and the synthesis of potential pharmaceuticals. Such research underlines the importance of innovative synthetic strategies in creating novel therapeutic agents (Yoshida et al., 2014).
Cellular Proliferation and Imaging
Compounds with structural similarities to "this compound" have been explored for their potential in assessing cellular proliferation in tumors. For example, studies on 18F-ISO-1, a cellular proliferative marker, have evaluated its feasibility for imaging tumor proliferation by PET in patients with malignant neoplasms. This research highlights the potential of such compounds in diagnostic imaging and their contribution to personalized medicine (Dehdashti et al., 2013).
Anticancer Agents and Molecular Docking
The quest for novel anticancer agents has led to the exploration of dihydroisoquinoline heterocycles for their potent topoisomerase I-targeting activity and cytotoxicity. The synthesis of novel compounds and evaluation of their anticancer activities, supported by molecular docking studies, exemplifies the multidisciplinary approach to drug discovery, combining synthetic chemistry, biology, and computational methods to identify promising therapeutic candidates (Saleh et al., 2020).
Properties
IUPAC Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-13-9-14(2)11-16(10-13)21(25)23-8-7-15-12-17-18(27-3)5-6-19(28-4)20(17)24-22(15)26/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEAVDNYAVDRKTE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)OC)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.